molecular formula C7H9N3O2 B6187335 1-{6H,7H-[1,4]dioxino[2,3-d]pyrimidin-4-yl}methanamine CAS No. 2731010-12-9

1-{6H,7H-[1,4]dioxino[2,3-d]pyrimidin-4-yl}methanamine

Cat. No. B6187335
CAS RN: 2731010-12-9
M. Wt: 167.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“1-{6H,7H-[1,4]dioxino[2,3-d]pyrimidin-4-yl}methanamine” is a chemical compound . It belongs to the class of organic compounds known as 4-benzylpiperidines . These are organic compounds containing a benzyl group attached to the 4-position of a piperidine .


Synthesis Analysis

The synthesis of similar compounds involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido [2,3- d ]pyrimidin-5-one accompanied by the elimination of N, N -dimethylpropionamide, N -methylation, and condensation at the methyl group of compound 12 .

Future Directions

In the pursuit of developing more potent and effective targeted kinase inhibitors (TKIs), a series of new compounds, specifically halogenated ‘(E)-4-((7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino)-N’-benzylidenebenzohydrazides’, were successfully synthesized in three steps with high yields . These compounds displayed promising cytotoxic effects against various cell lines . This suggests that “1-{6H,7H-[1,4]dioxino[2,3-d]pyrimidin-4-yl}methanamine” and similar compounds could be further explored for their potential therapeutic applications.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the introduction of a methanamine group to a dioxinopyrimidine ring system.", "Starting Materials": [ "2,4-dioxo-1,3,6,7-tetrahydro-1H,6H-pyrimido[2,1-b][1,3]oxazine-7-carbaldehyde", "Ammonium chloride", "Sodium cyanoborohydride", "Methanol", "Hydrochloric acid" ], "Reaction": [ "The starting material, 2,4-dioxo-1,3,6,7-tetrahydro-1H,6H-pyrimido[2,1-b][1,3]oxazine-7-carbaldehyde, is reacted with ammonium chloride and sodium cyanoborohydride in methanol to form 1,4-dihydro-6H-pyrimido[2,3-d][1,4]dioxin-2-amine.", "The resulting compound is then treated with hydrochloric acid to form the final product, 1-{6H,7H-[1,4]dioxino[2,3-d]pyrimidin-4-yl}methanamine." ] }

CAS RN

2731010-12-9

Molecular Formula

C7H9N3O2

Molecular Weight

167.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.